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Compound of Interest

Methylboronic acid pinacol ester-
a3

cat. No.: B15125652

Compound Name:

Safe Handling and Disposal of Methylboronic Acid
Pinacol Ester-d3

This guide provides essential safety protocols and operational plans for the handling and
disposal of Methylboronic acid pinacol ester-d3. The procedures outlined are designed to
minimize risk and ensure the safety of laboratory personnel. Given that this is a deuterated
compound, it should be handled with the same precautions as its non-deuterated analog,
treating it as a substance with potential hazards.

Chemical and Physical Properties

A summary of the key quantitative data for Methylboronic acid pinacol ester is provided below.
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Property Value

Chemical Name Methylboronic acid pinacol ester-d3

2-(methyl-d3)-4,4,5,5-tetramethyl-1,3,2-

Synonyms dioxaborolane

Molecular Formula C7H12D3BO:2

CAS Number 94242-85-0[1]

Appearance Colorless liquid or white crystalline solid[2]
Boiling Point 120-122 °C at 747 Torr[2]

Solubility Soluble in organic solvents like alcohols, ethers,

and hydrocarbons|[2]

Hazard Identification and Personal Protective
Equipment (PPE)

Methylboronic acid pinacol ester is classified as harmful and an irritant. All handling must be
conducted within a certified chemical fume hood.[3]

o Hazard Statements: Harmful if swallowed, in contact with skin, or if inhaled.[4] Causes skin
irritation, serious eye irritation, and may cause respiratory irritation.[2][4][5]

 Signal Word: Warning

e Hazard Pictograms: GHSO07 (Exclamation Mark)

Required Personal Protective Equipment (PPE)

Strict adherence to the following PPE guidelines is mandatory to prevent exposure.
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PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles or a
face shield worn over safety
glasses.[3][6][7]

Protects against splashes and
airborne particles that can

cause serious eye irritation.

Hand Protection

Nitrile or neoprene gloves.[3]

Consider double gloving.

Provides a barrier against skin
contact, which can cause

irritation and absorption.[4]

Body Protection

A flame-resistant lab coat that
covers the arms and fastens in
the front.[3][7]

Protects skin from accidental

spills and contamination.

Respiratory Protection

Use in a certified chemical
fume hood is required.[3] If
ventilation is inadequate, use a
NIOSH-approved respirator
with appropriate cartridges.[6]

[8]

Prevents inhalation of vapors
or aerosols, which may cause

respiratory tract irritation.[4]

Footwear

Closed-toe shoes.[3][7]

Protects feet from spills and

falling objects.

Operational and Disposal Plans

The following step-by-step procedures provide guidance for the entire lifecycle of the chemical

in the laboratory, from receipt to disposal.

Experimental Protocols: Safe Handling Workflow

¢ Receiving and Inspection: Upon receipt, visually inspect the container for damage or leaks.

Ensure the label clearly identifies the contents and displays appropriate hazard warnings.

o Storage: Store the compound in a cool, dry, well-ventilated area in its original, tightly sealed

container.[4][8][9] Storage under an inert atmosphere, such as Argon, is recommended.[4]

Keep away from strong oxidizing agents, as they are incompatible.[5][8][10]

» Handling (Weighing and Dissolving):
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[e]

Conduct all manipulations of the solid or its solutions inside a certified chemical fume hood
to prevent inhalation.[3]

[e]

Ensure all required PPE is worn before handling.

o

To weigh the compound, use a tared, sealed container to minimize exposure.

[¢]

When dissolving, add the solid to the solvent slowly to avoid splashing.

Emergency Procedures

e Spill Response:

o Small Spills (in fume hood): Absorb the spill with an inert material like dry earth or sand.[4]
Transfer the absorbed material and any contaminated items into a closable, labeled
container for hazardous waste disposal.[4]

o Large Spills: Evacuate the immediate area and alert laboratory personnel. Contact your
institution's Environmental Health and Safety (EHS) office immediately.[3]

o First Aid Measures:

o Eye Contact: Immediately flush eyes with running water for at least 15 minutes, holding
eyelids open. Seek immediate medical attention.[4][5]

o Skin Contact: Remove all contaminated clothing. Drench the affected skin with running
water for at least 10-15 minutes.[4] Seek medical advice if irritation persists.[4][5]

o Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[4][5][8]

o Ingestion: Wash out the mouth with water. Do not induce vomiting. If the person is
conscious, give half a liter of water to drink.[4] Seek immediate medical attention.

Disposal Plan

Disposal of Methylboronic acid pinacol ester-d3 and its contaminated materials must be
managed as hazardous waste. Do not dispose of this chemical down the drain or in regular
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trash.[3][11]
o Waste Segregation:

o Solid Waste: All contaminated solid materials, including gloves, bench paper, and weighing
papers, must be placed in a designated, sealed, and clearly labeled solid hazardous waste
container.[3]

o Liquid Waste: Collect all solutions containing the compound in a designated, sealed, and
clearly labeled liquid hazardous waste container.[3]

o Labeling: All waste containers must be labeled "Hazardous Waste" and include the full
chemical name: "Methylboronic acid pinacol ester-d3".

e Decontamination Protocol:

o Initial Rinse: In a chemical fume hood, rinse contaminated glassware and surfaces first
with a suitable organic solvent (e.g., ethanol, acetone). This first rinseate must be
collected and disposed of as liquid hazardous waste.[11]

o Aqueous Wash: Subsequent rinses can be performed with a basic aqueous solution (e.g.,
pH 10 buffer or 1-2M NaOH solution) to convert residual boronic acid into its water-soluble
boronate salt, facilitating removal.[3][12] Collect this rinsate as hazardous waste.

o Final Rinse: A final rinse with water can be performed. All rinsates from the
decontamination process must be collected and disposed of as liquid hazardous waste.[3]

» Final Disposal: Store sealed and labeled waste containers in a designated satellite
accumulation area. Arrange for pickup and disposal through your institution's EHS
department.[13]

Handling Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling and disposal of
Methylboronic acid pinacol ester-d3.
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Caption: Workflow for handling Methylboronic acid pinacol ester-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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